Cas no 627526-41-4 (1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-NAPHTHALENYL)-)

1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-NAPHTHALENYL)- structure
627526-41-4 structure
Product Name:1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-NAPHTHALENYL)-
CAS No:627526-41-4
MF:C17H21BO2
MW:268.158445119858
CID:3183619
PubChem ID:22240161
Update Time:2025-04-21

1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-NAPHTHALENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-NAPHTHALENYL)-
    • NWDPTQJFZMUZAC-UHFFFAOYSA-N
    • 4,4,5,5-tetramethyl-2-(4-methyl-naphthalen-2-yl)-[1,3,2]dioxaborolane
    • 627526-41-4
    • SCHEMBL5782260
    • 4,4,5,5-tetramethyl-2-(4-methylnaphthalen-2-yl)-1,3,2-dioxaborolane
    • Inchi: 1S/C17H21BO2/c1-12-10-14(11-13-8-6-7-9-15(12)13)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
    • InChI Key: NWDPTQJFZMUZAC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C)C3C=CC=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 268.1634601Da
  • Monoisotopic Mass: 268.1634601Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd